(2S)-2-amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride

• CAS No.: 2679951-21-2
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.7

Description

(2S)-2-Amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride is a synthetic amino acid derivative This compound is characterized by the presence of a cyclohexene ring attached to the alpha carbon of the amino acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as cyclohexene and a protected amino acid derivative.

Cycloaddition Reaction: A cycloaddition reaction is employed to introduce the cyclohexene ring onto the amino acid backbone. This can be achieved using a Diels-Alder reaction between cyclohexene and a suitable dienophile.

Deprotection and Hydrolysis: The protected amino acid is then deprotected, and the resulting intermediate is hydrolyzed to yield the free amino acid.

Formation of Hydrochloride Salt: The final step involves the conversion of the free amino acid to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods: In an industrial setting, the synthesis of (2S)-2-amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride may be scaled up using continuous flow reactors to ensure consistent quality and yield. Optimized reaction conditions, such as temperature, pressure, and solvent choice, are crucial for maximizing efficiency and minimizing by-products.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexene ring, leading to the formation of epoxides or diols.

Reduction: Reduction reactions can convert the cyclohexene ring to a cyclohexane ring, altering the compound’s properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and osmium tetroxide.

Reduction: Hydrogenation using palladium on carbon (Pd/C) is a typical method for reducing the cyclohexene ring.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for nucleophilic substitution reactions.

Major Products:

Oxidation: Formation of epoxides or diols.

Reduction: Conversion to cyclohexane derivatives.

Substitution: Introduction of alkyl or acyl groups at the amino position.

Chemistry:

Building Block: Used as a building block in the synthesis of more complex organic molecules.

Chiral Catalyst: Employed in asymmetric synthesis as a chiral catalyst or ligand.

Biology and Medicine:

Pharmaceuticals: Investigated for potential use in drug development, particularly for its ability to interact with biological targets.

Biochemical Studies: Utilized in studies of enzyme-substrate interactions and protein engineering.

Industry:

Material Science: Explored for its potential in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclohexene ring can enhance binding affinity and selectivity, while the amino acid backbone allows for incorporation into peptides or proteins. The compound may modulate biological pathways by acting as an agonist or antagonist, depending on the target.

Comparison with Similar Compounds

(2S)-2-Amino-3-(cyclohexyl)propanoic acid: Lacks the double bond in the cyclohexene ring, resulting in different chemical properties.

(2S)-2-Amino-3-(phenyl)propanoic acid: Contains a phenyl ring instead of a cyclohexene ring, leading to distinct biological activities.

Uniqueness:

Cyclohexene Ring: The presence of the cyclohexene ring in (2S)-2-amino-3-(cyclohex-1-en-1-yl)propanoic acid hydrochloride imparts unique chemical reactivity and potential biological activity compared to its analogs.

Versatility: The compound’s structure allows for diverse chemical modifications, making it a versatile tool in synthetic and medicinal chemistry.